Cas no 720-74-1 (1-(4'-fluoro-biphenyl-4-yl)-ethanone)

• Product Name: 1-(4'-fluoro-biphenyl-4-yl)-ethanone
• CAS No: 720-74-1
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• MDL: MFCD04039227
• CID: 976894
• PubChem ID: 608114
• Update Time: 2025-06-08

1-(4'-fluoro-biphenyl-4-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4'-fluoro-biphenyl-4-yl)-ethanone
• 1-[4-(4-fluorophenyl)phenyl]ethanone
• 4-acetyl-4'-fluorobiphenyl
• 4-p-fluorophenylacetophenone
• p-MeCO-C6H4-C6H4-p-F
• FT-0710182
• Ethanone, 1-(4'-fluoro[1,1'-biphenyl]-4-yl)-
• 1-(4'-Fluoro-[1,1'-biphenyl]-4-yl)ethan-1-one
• 720-74-1
• 1-(4'-Fluoro-[1,1'-biphenyl]-4-yl)ethanone
• DTXSID70345930
• 4-acetyl-4'-fluoro-1,1'-biphenyl
• SCHEMBL4448294
• 1-(4'-Fluoro[1,1'-biphenyl]-4-yl)ethanone #
• 1-(4'-fluorobiphenyl-4-yl)ethanone
• BB 0222540
• 1-(4'-fluoro[1,1-biphenyl]-4-yl)ethanone
• 4'-fluoro-4-acetylbiphenyl
• E89732
• CS-0331249
• 1-(4'-Fluoro[1,1'-biphenyl]-4-yl)ethanone
• 1-(4'-fluoro-biphenyl-4-yl)ethanone
• AKOS004114080
• A1-10764
• MFCD04039227
• DB-074522

• MDL： MFCD04039227
• Inchi： 1S/C14H11FO/c1-10(16)11-2-4-12(5-3-11)13-6-8-14(15)9-7-13/h2-9H,1H3
• InChI Key： LGJJGWHKUXUJNR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 214.07900
• Monoisotopic Mass: 214.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 324°C at 760 mmHg
• Flash Point: 133.7°C
• Refractive Index: 1.552
• PSA: 17.07000
• LogP: 3.69530

1-(4'-fluoro-biphenyl-4-yl)-ethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4'-fluoro-biphenyl-4-yl)-ethanone

1-(4'-Fluoro-Biphenyl-4-yl)-Ethanone (CAS No. 720-74-1): An Overview of Its Synthesis, Properties, and Applications

1-(4'-Fluoro-biphenyl-4-yl)-ethanone (CAS No. 720-74-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4'-(1-Oxoethyl)-[1,1'-biphenyl]-4-carbonitrile, is characterized by its unique molecular structure, which includes a fluoro-substituted biphenyl moiety and an acetyl group. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The synthesis of 1-(4'-fluoro-biphenyl-4-yl)-ethanone has been extensively studied due to its importance in various chemical processes. One common synthetic route involves the Friedel-Crafts acylation of 4-fluorobiphenyl using acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. This method provides a high yield and purity of the desired product, making it a preferred choice for industrial-scale production.

Recent advancements in synthetic methodologies have also explored alternative approaches to improve the efficiency and sustainability of the synthesis. For instance, green chemistry principles have been applied to develop catalyst-free methods that utilize environmentally friendly solvents and milder reaction conditions. These innovations not only reduce the environmental impact but also enhance the economic viability of producing 1-(4'-fluoro-biphenyl-4-yl)-ethanone.

In terms of physical properties, 1-(4'-fluoro-biphenyl-4-yl)-ethanone is a white crystalline solid with a melting point ranging from 68 to 70°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's stability under various conditions has been well-documented, making it suitable for long-term storage and use in diverse applications.

The fluoro substitution on the biphenyl ring significantly influences the electronic properties of 1-(4'-fluoro-biphenyl-4-yl)-ethanone. Fluorine's strong electron-withdrawing effect can modulate the compound's reactivity and interaction with other molecules, which is particularly important in medicinal chemistry. For example, fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In the context of medicinal chemistry, 1-(4'-fluoro-biphenyl-4-yl)-ethanone has shown promise as a lead compound for drug discovery. Its ability to interact with specific biological targets makes it a valuable starting point for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases. These findings highlight the compound's versatility and potential for further optimization through structure-activity relationship (SAR) studies.

Beyond its medicinal applications, 1-(4'-fluoro-biphenyl-4-yl)-ethanone has also found use in materials science. Its rigid molecular structure and electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's ability to form stable thin films and its tunable electronic properties contribute to its effectiveness in these advanced materials.

The safety profile of 1-(4'-fluoro-biphenyl-4-yl)-ethanone has been thoroughly evaluated through various toxicological studies. These assessments have demonstrated that the compound exhibits low toxicity when handled under appropriate conditions. However, standard safety precautions should be followed during handling to ensure worker safety and environmental protection.

In conclusion, 1-(4'-fluoro-biphenyl-4-yl)-ethanone (CAS No. 720-74-1) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.